Cas no 71189-30-5 (Benzo[b]thiophene-4-ol, 4,5,6,7-tetrahydro-)

Benzo[b]thiophene-4-ol, 4,5,6,7-tetrahydro- structure
71189-30-5 structure
Product Name:Benzo[b]thiophene-4-ol, 4,5,6,7-tetrahydro-
CAS No:71189-30-5
MF:C8H10OS
MW:154.229401111603
CID:1748206
PubChem ID:13911631
Update Time:2025-04-21

Benzo[b]thiophene-4-ol, 4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-4-ol, 4,5,6,7-tetrahydro-
    • SCHEMBL1745435
    • 4,5,6,7-Tetrahydrobenzo[b]thiophene-4-ol
    • DB-137768
    • 71189-30-5
    • 4-hydroxy-4,5,6,7-tetrahydrobenzo[b]thiophene
    • WNIWYCSFEZILAE-UHFFFAOYSA-N
    • AKOS012138033
    • Inchi: 1S/C8H10OS/c9-7-2-1-3-8-6(7)4-5-10-8/h4-5,7,9H,1-3H2
    • InChI Key: WNIWYCSFEZILAE-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1CCCC2O

Computed Properties

  • Exact Mass: 154.0453
  • Monoisotopic Mass: 154.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • PSA: 20.23
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd